2-Chloro-6-(3-methoxytetrahydrofuran-3-yl)pyridine

• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol
• IUPAC Name: 2-chloro-6-(3-methoxyoxolan-3-yl)pyridine
• InChI: InChI=1S/C10H12ClNO2/c1-13-10(5-6-14-7-10)8-3-2-4-9(11)12-8/h2-4H,5-7H2,1H3
• InChI Key: DNMOZIKNEZPCDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCOC1)C2=NC(=CC=C2)Cl

Description

is a chemical compound with the following structure:

2-Chloro-6-(3-methoxytetrahydrofuran-3-yl)pyridine: $$\text{C}_9\text{H}_{11}\text{ClNO}_2$$C9​H11​ClNO2​

.
• It consists of a pyridine ring (a six-membered aromatic ring containing one nitrogen atom) substituted at positions 2 and 6.
• The substituent at position 6 is a 3-methoxytetrahydrofuran-3-yl group, which adds a heterocyclic moiety to the pyridine ring.
• The chlorine atom at position 2 further modifies the compound.

Preparation Methods

• Unfortunately, specific synthetic routes and reaction conditions for the preparation of this compound are not readily available in the literature.
• industrial production methods likely involve multi-step synthesis, starting from commercially available precursors.

Chemical Reactions Analysis

2-Chloro-6-(3-methoxytetrahydrofuran-3-yl)pyridine: may undergo various chemical reactions:

• Common reagents include nucleophiles (e.g., amines), oxidizing agents (e.g., KMnO₄), and reducing agents (e.g., LiAlH₄).
• Major products depend on the specific reaction conditions and substituents introduced.

Scientific Research Applications

Chemistry: Researchers may study its reactivity, stability, and applications in organic synthesis.

Biology and Medicine: Investigating its biological activity, potential as a drug lead, or interactions with biological targets.

Industry: It might find use as an intermediate in the synthesis of other compounds.

Mechanism of Action

• Unfortunately, detailed information about its mechanism of action is not readily available.
• Researchers would need to explore its interactions with specific molecular targets (enzymes, receptors, etc.) to understand its effects.

Comparison with Similar Compounds

• Similar compounds include other chloropyridines or pyridine derivatives with heterocyclic substituents.
• Highlighting its uniqueness would require a comparative analysis of its structure, reactivity, and applications.